Cas no 524923-93-1 (N-(2-methoxyphenyl)-2-methoxybenzamidine)
N-(2-methoxyphenyl)-2-methoxybenzamidine Chemical and Physical Properties
Names and Identifiers
-
- N-(2-methoxyphenyl)-2-methoxybenzamidine
- 2-Methoxy-N-(2-methoxyphenyl)benzimidamide
- BS-16956
- AKOS037649176
- 2-methoxy-N-(2-methoxyphenyl)benzenecarboximidamide
- 2-methoxy-N'-(2-methoxyphenyl)benzenecarboximidamide
- 2-methoxy-N-(2-methoxyphenyl)benzene-1-carboximidamide
- N16877
- CS-0161382
- MFCD32173637
- 524923-93-1
- DB-335013
- (E)-2-METHOXY-N'-(2-METHOXYPHENYL)BENZENE-1-CARBOXIMIDAMIDE
- SCHEMBL4170685
-
- MDL: MFCD32173637
- Inchi: 1S/C15H16N2O2/c1-18-13-9-5-3-7-11(13)15(16)17-12-8-4-6-10-14(12)19-2/h3-10H,1-2H3,(H2,16,17)
- InChI Key: DRQKGHZNTXISPF-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC=CC=1/C(/N)=N/C1C=CC=CC=1OC
Computed Properties
- Exact Mass: 256.121177757g/mol
- Monoisotopic Mass: 256.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 56.8Ų
N-(2-methoxyphenyl)-2-methoxybenzamidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BZ705-100mg |
N-(2-methoxyphenyl)-2-methoxybenzamidine |
524923-93-1 | 95% | 100mg |
538CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BZ705-250mg |
N-(2-methoxyphenyl)-2-methoxybenzamidine |
524923-93-1 | 95% | 250mg |
1104CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BZ705-50mg |
N-(2-methoxyphenyl)-2-methoxybenzamidine |
524923-93-1 | 95% | 50mg |
276.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BZ705-200mg |
N-(2-methoxyphenyl)-2-methoxybenzamidine |
524923-93-1 | 95% | 200mg |
691.0CNY | 2021-07-15 | |
| abcr | AB547789-250 mg |
2-Methoxy-N-(2-methoxyphenyl)benzimidamide; . |
524923-93-1 | 250MG |
€194.30 | 2022-08-31 | ||
| abcr | AB547789-1 g |
2-Methoxy-N-(2-methoxyphenyl)benzimidamide; . |
524923-93-1 | 1g |
€398.70 | 2022-08-31 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1232022-100mg |
2-Methoxy-N-(2-methoxyphenyl)benzimidamide |
524923-93-1 | 95% | 100mg |
¥ŻƱȀ | 2023-07-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1232022-250mg |
2-Methoxy-N-(2-methoxyphenyl)benzimidamide |
524923-93-1 | 95% | 250mg |
¥ŃœƱ | 2023-07-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1232022-1g |
2-Methoxy-N-(2-methoxyphenyl)benzimidamide |
524923-93-1 | 95% | 1g |
¥œǖŃŮ | 2023-07-25 | |
| eNovation Chemicals LLC | Y1239107-250mg |
N-(2-Methoxyphenyl)-2-MethoxybenzaMidine |
524923-93-1 | 95% | 250mg |
$145 | 2024-06-06 |
N-(2-methoxyphenyl)-2-methoxybenzamidine Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
Additional information on N-(2-methoxyphenyl)-2-methoxybenzamidine
N-(2-Methoxyphenyl)-2-Methoxybenzamidine: A Comprehensive Overview
N-(2-Methoxyphenyl)-2-methoxybenzamidine, also known by its CAS number 524923-93-1, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzamidine moiety substituted with methoxy groups at specific positions. The presence of these substituents imparts distinctive chemical and biological properties to the molecule, making it a subject of interest for researchers and industry professionals alike.
The benzamidine core of this compound is a well-known scaffold in medicinal chemistry, often utilized for its ability to interact with various biological targets. The substitution pattern of the methoxy groups further enhances its potential for bioactivity. Recent studies have explored the role of N-(2-methoxyphenyl)-2-methoxybenzamidine in inhibiting certain enzymes and receptors, highlighting its potential as a lead compound for drug development.
One of the most intriguing aspects of this compound is its ability to modulate cellular signaling pathways. Researchers have reported that N-(2-methoxyphenyl)-2-methoxybenzamidine exhibits selective inhibition against specific kinases, which are crucial in various disease states such as cancer and inflammation. These findings suggest that the compound could serve as a foundation for developing targeted therapies with improved efficacy and reduced side effects.
In addition to its pharmacological applications, N-(2-methoxyphenyl)-2-methoxybenzamidine has also been investigated for its role in materials science. The compound's ability to form stable complexes with metal ions has led to its exploration as a potential ligand in catalysis and sensor technologies. This dual functionality underscores the versatility of the compound across multiple disciplines.
Recent advancements in synthetic chemistry have enabled more efficient routes to prepare N-(2-methoxyphenyl)-2-methoxybenzamidine. Traditional methods often involved multi-step reactions with low yields, but modern techniques leveraging microwave-assisted synthesis and catalytic systems have significantly improved both the yield and purity of the compound. These improvements are critical for scaling up production, especially if the compound progresses to clinical trials or industrial applications.
The toxicological profile of N-(2-methoxyphenyl)-2-methoxybenzamidine has also been a focus of recent research. Initial studies indicate that the compound demonstrates low toxicity in preclinical models, which is a promising sign for its potential use in therapeutic applications. However, further investigations are required to fully understand its safety profile and long-term effects.
In conclusion, N-(2-Methoxyphenyl)-2-Methoxybenzamidine (CAS No: 524923-93-1) stands out as a versatile and bioactive compound with diverse applications across multiple fields. Its unique chemical structure, combined with recent advancements in synthesis and biological evaluation, positions it as a valuable tool for both academic research and industrial development. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the advancement of science and medicine.
524923-93-1 (N-(2-methoxyphenyl)-2-methoxybenzamidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)